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Compound of Interest

Compound Name: Bentazone-13C10,15N

Cat. No.: B12415607

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals and provides a comprehensive overview of the safety data for Bentazone-
13C10,2°N. The information provided is based on the safety profile of its non-labeled analogue,
Bentazone, as a specific Safety Data Sheet (SDS) for the isotopically labeled compound is not
publicly available. It is assumed that the stable isotope labeling does not significantly alter the
toxicological properties of the molecule. This guide is for informational purposes only and
should not be substituted for a formal risk assessment or a manufacturer-provided SDS.

Substance Identification and Properties

Bentazone-13C10,°N is a stable isotope-labeled form of Bentazone, a selective post-emergence
herbicide.[1][2] It is primarily used as an internal standard or tracer in research settings for
guantitative analysis.[1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Bentazone.
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Property Value Reference
Molecular Formula 13C10H12N°NO3S [2]
Molecular Weight 251.20 g/mol [2]
Appearance Colorless to white crystalline

powder
Melting Point 139.4 - 141 °C
Vapor Pressure 0.17 mPa (20 °C)
Water Solubility 570 mg/L (pH 7, 20 °C)

Acetone: 1387, Methanol:
1061, Ethyl Acetate: 582,
Dichloromethane: 206

Solubility in Organic Solvents
(g/L at 20°C)

pKa 3.3 (24 °C)

Octanol-Water Partition

o -0.46 (pH 7)
Coefficient (logP)

Hazard Identification and Classification

Bentazone is classified as moderately hazardous by the World Health Organization (WHO).
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for Bentazone:

e H302: Harmful if swallowed.

e H317: May cause an allergic skin reaction.

e H319: Causes serious eye irritation.

o H361: Suspected of damaging fertility or the unborn child.

e H412: Harmful to aquatic life with long lasting effects.
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The U.S. Environmental Protection Agency (EPA) has classified Bentazone as a Group E
chemical, indicating evidence of non-carcinogenicity for humans based on animal studies.

Toxicological Information

The toxicological data for Bentazone is summarized below. These values are primarily from
studies conducted on the non-labeled compound.

: Toxici

Route of Exposure  Species Value Reference
Oral (LDso) Rat 1000 - 1100 mg/kg

Dog >500 mg/kg

Rabbit 750 mg/kg

Cat 500 mg/kg

Dermal (LDso) Rat >2500 mg/kg

Inhalation (LCso) Rat >5.1 mg/L (4 hours)

Irritation and Sensitization

 Skin Irritation: Not considered a skin irritant.
o Eye Irritation: Classified as a moderate to serious eye irritant in rabbits.

» Skin Sensitization: It is a skin sensitizer in guinea pigs.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not available in the public
domain. However, the methodologies would have followed standardized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD) for toxicity
testing. For instance, acute oral toxicity is typically determined by administering the substance
to fasted animals and observing them for a set period, usually 14 days, to determine the dose
that is lethal to 50% of the test population (LDso).
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First-Aid Measures

In case of exposure to Bentazone-13C1o,'°N, the following first-aid measures are recommended:

Exposure Route First-Aid Measures

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion ) )
poison center or doctor if you feel unwell.

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Get medical

advice if you feel unwell.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of water. If skin irritation or a rash occurs,

seek medical advice.

Rinse immediately with plenty of water for at
least 20 minutes, also under the eyelids.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice.

Handling, Storage, and Personal Protection
Handling and Storage

« Handling: Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective
equipment. Wash hands thoroughly after handling.

o Storage: Keep container tightly closed in a cool, well-ventilated place. Store under an inert
gas.

Personal Protective Equipment (PPE)

The following diagram illustrates the logical workflow from hazard identification to the selection
of appropriate personal protective equipment.
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PPE Selection

Respiratory Protection
(If dust/aerosol generated)

Y

Body Protection
Hazard Assessment Control Measures (Lab Coat, zmwwve Clothing)

Hazard Identification Potential Exposure Routes Engineering Controls 9 5 4
(e.g., H302, H317, H319) (Oral, Dermal, Inhalation, Eyes) (e.g., Fume Hood) (e e e v

Hand Protection
(Chemical-resistant Gloves)

Eye Protection
™| (safety Glasses, Goggles)

Click to download full resolution via product page

Hazard Identification to PPE Selection Workflow.

Fire-Fighting and Accidental Release Measures

o Extinguishing Media: Use foam, dry powder, carbon dioxide, or water spray.

e Hazardous Decomposition Products: Combustion may produce carbon oxides, nitrogen
oxides, and sulfur oxides.

o Accidental Release: Avoid breathing dust or vapors. Wear appropriate personal protective
equipment. Prevent entry into waterways, sewers, or soil.

Ecological Information

Bentazone is harmful to aquatic life with long-lasting effects. It is mobile in soil and may pose a
risk of leaching to groundwater.
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Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and
international regulations. Improper disposal of this product, spray mixture, or rinsate is a
violation of federal law.

Regulatory Information

Bentazone is subject to various regulations concerning its use as a pesticide. Users should
consult national and local regulations for specific requirements. The WHO classifies technical
grade bentazone as Class II: moderately hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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